2,2-Dimethyloxirane
2,2-Dimethyloxirane
2, 2-Dimethyloxirane, also known as 1, 2-isobutylene oxide or 1, 2-epoxy-isobutane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). 2, 2-Dimethyloxirane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2-dimethyloxirane is primarily located in the cytoplasm. Outside of the human body, 2, 2-dimethyloxirane can be found in herbs and spices. This makes 2, 2-dimethyloxirane a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
558-30-5
VCID:
VC20830474
InChI:
InChI=1S/C4H8O/c1-4(2)3-5-4/h3H2,1-2H3
SMILES:
CC1(CO1)C
Molecular Formula:
C4H8O
Molecular Weight:
72.11 g/mol
2,2-Dimethyloxirane
CAS No.: 558-30-5
Cat. No.: VC20830474
Molecular Formula: C4H8O
Molecular Weight: 72.11 g/mol
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Specification
Description | 2, 2-Dimethyloxirane, also known as 1, 2-isobutylene oxide or 1, 2-epoxy-isobutane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). 2, 2-Dimethyloxirane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2-dimethyloxirane is primarily located in the cytoplasm. Outside of the human body, 2, 2-dimethyloxirane can be found in herbs and spices. This makes 2, 2-dimethyloxirane a potential biomarker for the consumption of this food product. |
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CAS No. | 558-30-5 |
Molecular Formula | C4H8O |
Molecular Weight | 72.11 g/mol |
IUPAC Name | 2,2-dimethyloxirane |
Standard InChI | InChI=1S/C4H8O/c1-4(2)3-5-4/h3H2,1-2H3 |
Standard InChI Key | GELKGHVAFRCJNA-UHFFFAOYSA-N |
SMILES | CC1(CO1)C |
Canonical SMILES | CC1(CO1)C |
Boiling Point | 52.0 °C |
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